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Compound of Interest

Compound Name: Boc-L-Ala-OH-3-13C

Cat. No.: B1627841

An In-depth Technical Guide to Boc-L-Ala-OH-3-
13C

This technical guide provides a comprehensive overview of N-(tert-Butoxycarbonyl)-L-alanine-
3-13C (Boc-L-Ala-OH-3-13C), a stable isotope-labeled amino acid derivative crucial for peptide
synthesis and advanced analytical studies. Tailored for researchers, scientists, and
professionals in drug development, this document details its chemical properties, and outlines
a key experimental protocol for its application.

Core Compound Data

Boc-L-Ala-OH-3-13C is a derivative of the non-essential amino acid L-alanine, where the amino
group is protected by a tert-butoxycarbonyl (Boc) group, and the methyl carbon is a 3C isotope.
This isotopic labeling makes it a valuable tool for tracing the incorporation of alanine into
peptides and proteins, particularly in biomolecular Nuclear Magnetic Resonance (NMR)
spectroscopy and proteomics.[1]
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Synonyms

N-(tert-Butoxycarbonyl)-L-alanine-3-13C, Boc-L-
alanine-3-13C

Linear Formula

B3CH3CH(NH-Boc)CO:2H

Molecular Weight 190.20 g/mol [1]

Appearance White to off-white crystalline powder
Melting Point 79-83 °C

Isotopic Purity >98% 13C

Applications

Peptide synthesis, Biomolecular NMR[1]

Chemical Structure

The structure of Boc-L-Ala-OH-3-13C features the characteristic Boc protecting group attached

to the nitrogen of the L-alanine backbone, with the isotopic label on the terminal methyl carbon.
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Caption: Chemical structure of Boc-L-Ala-OH-3-13C.
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Experimental Protocols

The primary application of Boc-L-Ala-OH-3-13C is in solid-phase peptide synthesis (SPPS). The
Boc protecting group is acid-labile, allowing for its removal under moderately acidic conditions,

while the peptide remains anchored to the solid support. The following is a generalized protocol
for the incorporation of Boc-L-Ala-OH-3-13C into a peptide chain using manual Boc SPPS.

General Manual Boc Solid-Phase Peptide Synthesis
Cycle

This cycle describes the steps for adding one amino acid to the growing peptide chain on a
solid support resin.

e Resin Swelling: The peptide-resin is initially swelled in a suitable solvent, typically
dichloromethane (DCM) or N,N-dimethylformamide (DMF), to ensure optimal reaction
conditions.

e Boc Deprotection: The N-terminal Boc group of the resin-bound peptide is removed.

o The resin is treated with a solution of 25-50% trifluoroacetic acid (TFA) in DCM for
approximately 1-2 minutes.[2]

o The TFA solution is drained, and a fresh solution of 25-50% TFA in DCM is added and
agitated for 20-30 minutes.[2] This step exposes the free amine for the subsequent
coupling reaction.

e Washing: The resin is washed sequentially with DCM, isopropanol, and DMF to remove
residual TFA and byproducts.[2]

o Neutralization: The deprotected amino group, which is in the form of a trifluoroacetate salt,
must be neutralized to the free amine before the next amino acid can be coupled. This is
typically achieved by treating the peptide-resin with a 10% solution of a non-nucleophilic
base, such as diisopropylethylamine (DIEA), in DCM.

e Washing: The resin is thoroughly washed with a solvent like DCM or DMF to remove excess
base.
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e Coupling: The Boc-L-Ala-OH-3-13C is activated and coupled to the free amine of the peptide-

resin.

o In a separate vessel, the Boc-L-Ala-OH-3-13C (3-4 equivalents) is dissolved in DMF with
an activating agent, such as HBTU (3-4 equivalents).[2]

o DIEA (6-8 equivalents) is added to the amino acid solution for pre-activation.[2]

o This activated amino acid solution is then added to the resin and agitated until the
coupling reaction is complete.

e Washing: The resin is washed with DMF and DCM to remove excess reagents and
byproducts.[2]

This cycle is repeated for each subsequent amino acid in the desired peptide sequence.
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Caption: Experimental workflow for one cycle of solid-phase peptide synthesis using Boc-L-Ala-
OH-3-13C.

Application in Biomolecular NMR

The incorporation of 13C-labeled amino acids, such as Boc-L-Ala-OH-3-13C, into proteins is a
powerful technique in biomolecular NMR spectroscopy. The 13C isotope has a nuclear spin of
Y%, making it NMR-active. By selectively labeling specific sites within a protein, researchers can
simplify complex spectra and obtain detailed structural and dynamic information that would be
inaccessible with uniformly labeled or unlabeled proteins. The 13C chemical shifts of the
carbonyl carbons in Boc-L-alanine derivatives are sensitive to the local chemical environment,
providing insights into intra- and intermolecular interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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